BENGHE Foundational & Exploratory

Check Availability & Pricing

literature review on N,N-Bis(3-
trimethoxysilylpropyl)urea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N,N-Bis(3-
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An In-depth Technical Guide to N,N-Bis(3-trimethoxysilylpropyl)urea

Abstract

N,N-Bis(3-trimethoxysilylpropyl)urea (CAS No. 18418-53-6) is a bifunctional organosilane
that has garnered significant interest in materials science. Its unique molecular structure,
featuring a central urea group flanked by two trimethoxysilylpropyl groups, enables it to act as a
potent coupling agent, adhesion promoter, and surface modifier. This document provides a
comprehensive review of its synthesis, chemical properties, and mechanism of action. Detailed
experimental protocols, quantitative data, and process visualizations are presented to serve as
a technical guide for researchers, scientists, and professionals in materials and drug
development.

Chemical and Physical Properties

N,N-Bis(3-trimethoxysilylpropyl)urea is a dipodal silane recognized for its high reactivity with
a variety of polymers and inorganic materials.[1] Its dual functionality allows it to form durable
covalent bonds with inorganic substrates while establishing strong interfacial adhesion with
organic polymers, primarily through hydrogen bonding. This enhances the mechanical
properties, thermal stability, and durability of composite materials.[1][2]
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Property Value Reference(s)
IUPAC Name 1i3-bis(3_ _ [213]
trimethoxysilylpropyl)urea
CAS Number 18418-53-6 [2][4]
Molecular Formula C13H32N207Si2 [21[31[5]
Molecular Weight 384.57 g/mol [21[31[4]
Physical State Liquid [2]
Density 1.046 g/cm3 [2]
Boiling Point 414.5 + 30.0 °C (Predicted) [4]
Flash Point >110°C (>230°F) [4]
Refractive Index 1.442 (4]

Synthesis and Reaction Mechanism

The most common laboratory-scale synthesis involves the reaction of 3-
Aminopropyltrimethoxysilane (APTMS) with urea in a 2:1 stoichiometric ratio.[2] The reaction is
a nucleophilic substitution where the primary amine groups of APTMS attack the carbonyl
carbon of urea, displacing ammonia and forming the stable N,N'-disubstituted urea linkage.

General Synthesis Workflow

The synthesis process involves the controlled reaction of precursors under specific thermal
conditions to yield the final product.
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General Synthesis Workflow for N,N-Bis(3-trimethoxysilylpropyl)urea
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Caption: Synthesis workflow from reactants to final product.

Detailed Experimental Protocol

This protocol describes a representative laboratory-scale synthesis.

e Reactant Preparation: Charge a reaction vessel equipped with a mechanical stirrer,
condenser, and nitrogen inlet with 2 moles of 3-Aminopropyltrimethoxysilane (APTMS).

e Initiation: Begin stirring and slowly add 1 mole of urea to the vessel. The 2:1 stoichiometric
ratio is critical for the formation of the desired product.[2]

o Reaction Conditions: Heat the mixture to a temperature range of 80°C to 100°C under a
nitrogen atmosphere.[2] Monitor the reaction to maintain a pH between 8 and 9, which helps
prevent premature condensation of the silane groups.[2]

o Reaction Progression: The reaction proceeds via nucleophilic attack of the APTMS amine on
the urea carbonyl carbon, leading to the release of ammonia gas, which is vented through
the condenser.

» Monitoring: The reaction can be monitored using Fourier-transform Infrared (FTIR)
spectroscopy to track the formation of the urea C=0 bond.[2]
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 Purification: Upon completion, the crude product is purified, typically through vacuum
distillation, to remove any unreacted starting materials and byproducts.

o Characterization: The final product is characterized by FTIR and Nuclear Magnetic
Resonance (NMR) spectroscopy to confirm its structure.

Mechanism of Action as a Coupling Agent

The efficacy of N,N-Bis(3-trimethoxysilylpropyl)urea as a coupling agent stems from its
bifunctional nature. The trimethoxysilyl groups react with inorganic surfaces, while the urea
core interacts with the organic polymer matrix.

Hydrolysis and Condensation Pathway

The primary mechanism involves the hydrolysis of the trimethoxysilyl groups into reactive
silanol (Si-OH) groups. These silanols then condense with hydroxyl groups on an inorganic
surface (like silica or metal oxides) or with other silanol groups to form a stable, covalent
siloxane (Si-O-Si) network.[2]
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Hydrolysis and Condensation Mechanism
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Caption: Reaction pathway of the trimethoxysilyl group.

Interfacial Bonding

The molecule serves as a molecular bridge between inorganic and organic materials. The
siloxane bonds provide a strong covalent link to the inorganic surface, while the central urea
group forms multiple hydrogen bonds with the polymer matrix, enhancing interfacial adhesion
and improving the mechanical properties of the resulting composite.[2]
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Interfacial Bonding Mechanism
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Caption: Bridging mechanism between materials.

Characterization

Vibrational spectroscopy is a key tool for structural elucidation and reaction monitoring.[2] FTIR
is particularly useful for identifying the key functional groups within the molecule.

Characteristic Peak

Functional Group Vibrational Mode ( 1 Reference(s)
cm-
Urea C=0 stretch ~1640 [2]
N-H N-H bend ~1570 [2]
Trimethoxysilyl Si-O-CHs stretch ~2850 [2]
Siloxane Si-O-Si stretch 1000-1100 [2]
Applications

The unique properties of N,N-Bis(3-trimethoxysilylpropyl)urea make it suitable for a wide
range of applications in materials science and beyond.

o Coupling Agent: It is widely used to improve the interfacial bonding between polymer
matrices and inorganic fillers, leading to composite materials with superior mechanical
performance.[1][2]
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o Adhesion Promoter: It enhances the adhesion of coatings, sealants, and adhesives to
various substrates.[1][5]

» Surface Modification: It can be used to create hydrophobic or hydrophilic coatings on
surfaces. Research has demonstrated its use in preparing porous silica microcapsules.[2]

e Crosslinking Agent: The molecule's dual reactive ends allow it to act as a crosslinker in
silane-based systems, improving the durability and integrity of materials.[1]

» Biomedical Applications: Its ability to immobilize biomolecules and its inherent
biocompatibility are being explored for medical devices and biosensors.[2]

Conclusion

N,N-Bis(3-trimethoxysilylpropyl)urea is a versatile organosilane with a well-defined synthesis
route and mechanism of action. Its ability to covalently bond to inorganic materials while
forming strong non-covalent interactions with organic polymers makes it an invaluable
component in the formulation of high-performance composites, coatings, and adhesives.
Continued research into its applications, particularly in advanced sectors like biomedicine and
alternative energy, highlights its significance as a key enabling chemical for material innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [literature review on N,N-Bis(3-
trimethoxysilylpropyl)urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096528#literature-review-on-n-n-bis-3-
trimethoxysilylpropyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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